4-chlorobenzaldehyde (6-oxo-6,9-dihydro-1H-purin-8-yl)hydrazone

• IUPAC Name: 8-[2-[(4-chlorophenyl)methylidene]hydrazinyl]-1,7-dihydropurin-6-one
• InChI: InChI=1S/C12H9ClN6O/c13-8-3-1-7(2-4-8)5-16-19-12-17-9-10(18-12)14-6-15-11(9)20/h1-6H,(H3,14,15,17,18,19,20)
• InChI Key: GUIBBOMKKOOYSI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=NNC2=NC3=C(N2)C(=O)NC=N3)Cl
• Molecular Formula: C12H9ClN6O
• Molecular Weight: 288.69 g/mol

Description

4-chlorobenzaldehyde (6-oxo-6,9-dihydro-1H-purin-8-yl)hydrazone, also known as CBA-PH, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a hydrazone derivative of 4-chlorobenzaldehyde and 6-oxo-6,9-dihydro-1H-purin-8-yl, and has been shown to exhibit a range of interesting biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 4-chlorobenzaldehyde (6-oxo-6,9-dihydro-1H-purin-8-yl)hydrazone involves the inhibition of the enzyme ribonucleotide reductase (RR), which is essential for DNA synthesis and cell proliferation. By inhibiting RR, 4-chlorobenzaldehyde (6-oxo-6,9-dihydro-1H-purin-8-yl)hydrazone disrupts the DNA synthesis process and triggers apoptosis in cancer cells. Additionally, 4-chlorobenzaldehyde (6-oxo-6,9-dihydro-1H-purin-8-yl)hydrazone has been shown to induce oxidative stress and DNA damage in cancer cells, further contributing to its antitumor activity.
Biochemical and Physiological Effects
In addition to its antitumor activity, 4-chlorobenzaldehyde (6-oxo-6,9-dihydro-1H-purin-8-yl)hydrazone has been shown to exhibit a range of interesting biochemical and physiological effects. For example, it has been shown to inhibit the growth of bacteria and fungi, making it a potential candidate for the development of new antimicrobial agents. Additionally, 4-chlorobenzaldehyde (6-oxo-6,9-dihydro-1H-purin-8-yl)hydrazone has been shown to exhibit anti-inflammatory activity, which could make it useful for the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-chlorobenzaldehyde (6-oxo-6,9-dihydro-1H-purin-8-yl)hydrazone for lab experiments is its high potency and selectivity against cancer cells. This makes it a valuable tool for studying the mechanisms of cancer cell death and developing new cancer therapies. However, one limitation of 4-chlorobenzaldehyde (6-oxo-6,9-dihydro-1H-purin-8-yl)hydrazone is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 4-chlorobenzaldehyde (6-oxo-6,9-dihydro-1H-purin-8-yl)hydrazone. One area of interest is the development of new formulations of 4-chlorobenzaldehyde (6-oxo-6,9-dihydro-1H-purin-8-yl)hydrazone that can improve its solubility and bioavailability. Additionally, researchers are exploring the use of 4-chlorobenzaldehyde (6-oxo-6,9-dihydro-1H-purin-8-yl)hydrazone in combination with other cancer therapies, such as chemotherapy and radiation therapy, to enhance their efficacy. Finally, there is ongoing research into the mechanisms of action of 4-chlorobenzaldehyde (6-oxo-6,9-dihydro-1H-purin-8-yl)hydrazone and its potential applications in other areas of scientific research, such as antimicrobial and anti-inflammatory therapy.
Conclusion
In conclusion, 4-chlorobenzaldehyde (6-oxo-6,9-dihydro-1H-purin-8-yl)hydrazone, or 4-chlorobenzaldehyde (6-oxo-6,9-dihydro-1H-purin-8-yl)hydrazone, is a promising compound with a range of potential applications in scientific research. Its potent antitumor activity, inhibition of bacterial and fungal growth, and anti-inflammatory properties make it a valuable tool for studying a variety of biological processes. While there are limitations to working with 4-chlorobenzaldehyde (6-oxo-6,9-dihydro-1H-purin-8-yl)hydrazone, ongoing research into its mechanisms of action and potential applications is likely to yield exciting new discoveries in the years to come.

Synthesis Methods

The synthesis of 4-chlorobenzaldehyde (6-oxo-6,9-dihydro-1H-purin-8-yl)hydrazone involves the reaction of 4-chlorobenzaldehyde with 6-oxo-6,9-dihydro-1H-purin-8-yl hydrazine in the presence of acetic acid. This reaction results in the formation of 4-chlorobenzaldehyde (6-oxo-6,9-dihydro-1H-purin-8-yl)hydrazone as a yellow crystalline solid. The purity of the compound can be confirmed using various analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

Scientific Research Applications

4-chlorobenzaldehyde (6-oxo-6,9-dihydro-1H-purin-8-yl)hydrazone has been studied extensively for its potential applications in scientific research. One of the most promising applications of this compound is in the field of cancer research. 4-chlorobenzaldehyde (6-oxo-6,9-dihydro-1H-purin-8-yl)hydrazone has been shown to exhibit potent antitumor activity against various types of cancer cells, including breast cancer, lung cancer, and colon cancer. It works by inducing apoptosis, or programmed cell death, in cancer cells, while leaving normal cells unharmed. This makes it a promising candidate for the development of new cancer therapies.